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Compound of Interest

Compound Name:
4-Chloro-1-methyl-1H-pyrazole-3-

carboxylic acid

Cat. No.: B1297098 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-1-methyl-1H-pyrazole-3-
carboxylic Acid

Introduction

4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No: 84547-85-3) is a heterocyclic

organic compound utilized as a pesticide intermediate.[1] Given its application in research and

development settings, a thorough understanding of its safety profile and proper handling

procedures is critical for the protection of laboratory personnel and the environment. This guide

provides a comprehensive overview of the known hazards, safety precautions, and emergency

response protocols associated with this chemical, compiled from various safety data sheets

and chemical information sources. It is intended for an audience of researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
This compound is a white solid at room temperature.[1] Its key physical and chemical

properties are summarized below.
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Property Value Source

CAS Number 84547-85-3 [1][2]

Molecular Formula C5H5ClN2O2 [1][2]

Molar Mass 160.56 g/mol [1]

Appearance White solid [1]

Melting Point 219-221 °C [1]

Boiling Point 327.0 ± 22.0 °C (Predicted) [1]

Density 1.56 ± 0.1 g/cm³ (Predicted) [1]

Flash Point 151.6 °C [1]

Vapor Pressure 8.41E-05 mmHg at 25°C [1]

Hazard Identification and Classification
This chemical is classified as hazardous. The primary routes of exposure are inhalation, skin

contact, and eye contact. It is categorized as a skin, eye, and respiratory irritant.[3][4][5]

Classification Hazard Statement GHS Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation GHS07 (Exclamation Mark)[5]

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation

GHS07 (Exclamation Mark)[3]

[5]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

GHS07 (Exclamation Mark)[3]

[4][5]

Signal Word: Warning[3][5]

Precautionary Statements (Selected):
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[3][4][5]

P264 Wash skin thoroughly after handling.[3]

P271 Use only outdoors or in a well-ventilated area.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][4][6]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[3]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3][4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][4]

P405 Store locked up.[3][4]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][4]

First Aid Measures
Immediate medical attention is recommended in case of exposure. General advice is to show

the safety data sheet to the attending physician.[2]
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Exposure Route Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[3][5] Seek medical attention if you

feel unwell.[3][7]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water for at least 15 minutes.[3][5] If skin

irritation occurs, get medical advice.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[3]

[5] Remove contact lenses if present and easy

to do.[3] Continue rinsing and consult a

physician.[2][6]

Ingestion

Rinse mouth with water.[2] Do NOT induce

vomiting.[4] Never give anything by mouth to an

unconscious person.[2] Call a physician or

poison control center.[5]

Safe Handling and Storage Protocols
4.1 Experimental Protocol for Safe Handling

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8] All personnel must be trained on the hazards and safe handling procedures for

this compound.

Engineering Controls: Handle the compound only in a well-ventilated area, preferably within

a chemical fume hood.[4][9] Use a local exhaust ventilation system to prevent the dispersion

of dust.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.0.

Handling: Avoid contact with skin, eyes, and clothing.[7][10] Avoid breathing dust.[11]

Prevent dust formation during handling.[12]
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Hygiene: Do not eat, drink, or smoke in the work area.[4][9] Wash hands and face thoroughly

after handling the material and before breaks.[6][7]

End of Use: Securely close the container after use. Decontaminate work surfaces and

equipment. Remove and wash contaminated clothing before reuse.[4]

4.2 Storage Conditions

Store in a tightly closed container.[3][10]

Keep in a cool, dry, and well-ventilated area.[4][10]

Store locked up.[3][4]

Keep away from incompatible substances such as strong oxidizing agents.[8]

Exposure Controls and Personal Protective
Equipment
Engineering controls, such as local exhaust ventilation and safety showers, should be in place.

[7][8]

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles conforming to EN166 (EU) or

NIOSH (US) standards.[7][8] A face shield may

also be necessary.[7]

Skin Protection

Wear protective gloves that are resistant to the

chemical.[7][12] Use proper glove removal

technique to avoid skin contact.[12] Wear a

protective suit or lab coat to cover all skin.[4][7]

Respiratory Protection

If dust is generated and ventilation is

inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved particulate

respirator (e.g., N95 or P1).[8][11][12]
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Accidental Release Measures
6.1 Protocol for Spill Cleanup

Evacuate: Evacuate non-essential personnel from the spill area.[12]

Ventilate: Ensure adequate ventilation of the area.

PPE: Wear appropriate personal protective equipment, including respiratory protection,

gloves, and eye protection.[12]

Containment: Prevent the spill from entering drains, waterways, or soil.[3][7]

Cleanup: Carefully sweep up or vacuum the spilled solid material, avoiding dust generation.

[12] Place the material into a suitable, closed, and labeled container for disposal.[3][12]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[3] Refer to Section 9.0 for more details.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10][11][12]

Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[8][10][12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10][12]

Toxicological Information
The toxicological properties of 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic acid have not

been thoroughly investigated.[5][11] The available information is based on its classification as

an irritant. No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.

[11]
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Disposal Considerations
Dispose of this chemical and its container at an approved waste disposal plant.[3][4] Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

Do not allow the product to enter drains or waterways.[11] Contaminated packaging should be

disposed of in the same manner as the product.[6]

Workflow and Process Diagrams
The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow for Chemical Compounds

Preparation Phase

Handling Phase

Storage & Disposal

Receive Chemical

Verify SDS Information

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit)

Weigh/Measure Compound
in Ventilated Enclosure

Perform Experiment

Clean Equipment & Work Area

Dispose of Waste in
Designated Container

During/After
Experiment

Store in Tightly Sealed
Container

Update Chemical Inventory
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Emergency Response: Chemical Spill

Spill Detected

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard
(Consult SDS)

Is the spill minor
and manageable?

Don Full PPE
(Respirator, Gloves, Goggles)

Yes

Call Emergency Response Team

No

Contain Spill with
Inert Absorbent

Sweep/Collect Material
into Waste Container

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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